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Compound of Interest

Compound Name: RO-05-2921

CAS No.: 2898-08-0

Cat. No.: B1294567

Get Quote

Disclaimer: The following information pertains to the experimental drug SGR-2921, a CDC7

inhibitor. No public information was found for "RO-05-2921". It is presumed the user may have

been referring to SGR-2921.

Important Safety Notice: The clinical development of SGR-2921 was discontinued in August

2025. The decision was made after two patient deaths were reported in a Phase 1 clinical trial

for relapsed/refractory acute myeloid leukemia (AML) and high-risk myelodysplastic syndromes

(MDS), with SGR-2921 considered to have contributed to the fatalities. Researchers and drug

development professionals should be aware of this critical safety information.

Introduction
SGR-2921 is a potent and selective, orally bioavailable small molecule inhibitor of Cell Division

Cycle 7-related protein kinase (CDC7).[1] Developed by Schrödinger, Inc., it was investigated

for the treatment of acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[2]

Preclinical studies demonstrated significant anti-leukemic activity both as a monotherapy and in

combination with other standard-of-care agents.[1] However, due to severe adverse events in

early clinical trials, its development has been terminated.[3]
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CDC7 is a serine/threonine kinase that plays a crucial role in the initiation of DNA replication. It

functions by phosphorylating multiple subunits of the minichromosome maintenance (MCM)

complex (MCM2-7), which is the core of the replicative helicase. This phosphorylation is

essential for the origin firing and the start of DNA synthesis during the S phase of the cell cycle.

In many cancers, including AML, there is an elevated level of replication stress.[4] By inhibiting

CDC7, SGR-2921 prevents the phosphorylation of the MCM complex, leading to the stalling of

replication forks, accumulation of DNA damage, and ultimately, apoptotic cell death in cancer

cells that are highly dependent on efficient DNA replication.[4][5]
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Caption: Mechanism of SGR-2921 action.
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Experiment Type Details Results Reference

In Vitro Potency
Biochemical and cell-

based assays

SGR-2921

demonstrated greater

potency compared to

other clinical-stage

CDC7 inhibitors.

[6]

In Vitro Anti-

Proliferative Activity

Panel of ~300 cancer

cell lines

AML cell lines were

the most sensitive to

SGR-2921.

[1]

16 patient-derived

AML samples (ex

vivo)

Potent anti-

proliferative activity in

12 out of 16 samples.

[4]

6 TP53 mutated

patient-derived AML

samples (ex vivo)

All 6 samples

responded to SGR-

2921.

[4]

In Vitro Combination

Studies

SGR-2921 with

venetoclax (BCL2

inhibitor)

Synergistic anti-tumor

activity.
[1]

SGR-2921 with

hypomethylating

agents

Increased levels of

replication stress,

DNA damage, and

apoptosis markers.

[1]

SGR-2921 with

decitabine in p53-

mutated AML models

Synergistic activity. [6]

In Vivo Efficacy

MOLM-16 (TP53

mutated) cell-derived

xenograft (CDX)

model

Achieved tumor

regression.
[7]

MV-4-11 disseminated

model

Demonstrated tumor

growth control with

intermittent dosing.

[7]
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Patient-derived

xenograft (PDX) AML

models

Strong, dose-

dependent anti-

leukemic activity at

tolerated doses.

[4]

Experimental Protocols
In Vitro Protocols
1. Cell Viability and Anti-Proliferative Assays

Cell Lines: A panel of human AML cell lines (e.g., MOLM-16, MV-4-11) and patient-derived

AML samples.[7]

Culture Conditions: Cells are maintained in appropriate media (e.g., RPMI-1640)

supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified

atmosphere with 5% CO2.

Protocol:

Seed cells in 96-well plates at a predetermined density.

Treat cells with a serial dilution of SGR-2921 or vehicle control.

For combination studies, treat cells with SGR-2921 and a second agent (e.g., venetoclax,

decitabine) alone or in combination.

Incubate for a specified period (e.g., 72 hours).

Assess cell viability using a commercial kit (e.g., CellTiter-Glo® Luminescent Cell Viability

Assay).

Measure luminescence using a plate reader.

Calculate IC50 values using appropriate software (e.g., GraphPad Prism).

Expected Outcome: Dose-dependent decrease in cell viability in sensitive cell lines.
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2. Target Engagement Assay (Phospho-MCM2)

Principle: To confirm that SGR-2921 inhibits CDC7 kinase activity in cells by measuring the

phosphorylation of its direct substrate, MCM2.

Protocol:

Treat AML cells with varying concentrations of SGR-2921 for a defined period.

Lyse the cells and collect protein extracts.

Determine protein concentration using a BCA assay.

Analyze the levels of phosphorylated MCM2 (p-MCM2) and total MCM2 by Western

blotting or a quantitative immunoassay (e.g., Meso Scale Discovery - MSD).

Expected Outcome: Dose-dependent reduction in the levels of p-MCM2 with no significant

change in total MCM2 levels.
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General In Vitro Experimental Workflow for SGR-2921

Downstream Assays
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Culture AML Cell Lines / Patient Samples

Treat with SGR-2921 +/- Other Agents

Incubate (e.g., 72h)

Cell Viability Assay (e.g., CellTiter-Glo) Target Engagement (p-MCM2 Western/MSD) Apoptosis Assay (e.g., Annexin V) DNA Damage Assay (e.g., γH2AX staining)

Data Analysis (IC50, Synergy)

End
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Caption: Workflow for in vitro SGR-2921 experiments.

In Vivo Protocols
1. Cell-Line Derived Xenograft (CDX) Model

Animal Model: Immunocompromised mice (e.g., NSG mice).
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Cell Lines: Human AML cell lines such as MOLM-16 or MV-4-11.[7]

Protocol:

Inject a specific number of AML cells (e.g., 5 x 10^6) subcutaneously or intravenously into

the mice.[8][9]

Monitor tumor growth by caliper measurements (for subcutaneous models) or by

assessing disease burden in hematopoietic tissues.

When tumors reach a specified size (e.g., 100-200 mm³), randomize mice into treatment

and control groups.[9]

Administer SGR-2921 (e.g., 5 mg/kg) or vehicle control orally according to a defined

schedule (e.g., daily, or intermittent dosing like 5 days on/9 days off).[4][10]

Monitor tumor volume and body weight regularly.

At the end of the study, euthanize the mice and collect tissues for further analysis (e.g.,

histology, target engagement).

Expected Outcome: Significant tumor growth inhibition or regression in the SGR-2921

treated group compared to the control group.

2. Patient-Derived Xenograft (PDX) Model

Animal Model: Highly immunodeficient mice (e.g., NOG-EXL).[4]

Source of Cells: Primary human AML blast cells from patients.[4]

Protocol:

Irradiate mice sub-lethally.

Inoculate mice with primary human AML blast cells.

Monitor engraftment of human AML cells (hCD45+) in surrogate mice by flow cytometry of

peripheral blood or bone marrow.[4]
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When engraftment reaches a certain level (e.g., >20% in bone marrow), randomize the

study mice.[4]

Treat with SGR-2921 at various dose levels or vehicle control via oral gavage, typically

twice daily in cycles (e.g., 5 days on, 9 days off).[4]

Monitor disease progression by measuring the percentage of hCD45+ cells in blood and

bone marrow.

Assess target engagement by measuring p-MCM2 levels in tissues like the spleen and

spinal cord.[11]

Expected Outcome: Dose-dependent reduction of human AML blast cells in SGR-2921

treated mice.
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General In Vivo Experimental Workflow for SGR-2921

Study Endpoint
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Allow Tumor Engraftment / Growth

Randomize Mice into Groups

Administer SGR-2921 or Vehicle (Oral Gavage)
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Collect Tumors and Tissues

Analyze Efficacy and Pharmacodynamics (p-MCM2)

End
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Caption: Workflow for in vivo SGR-2921 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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